
Technical Guide: Dimethyl Citraconate Chemical
Structure & Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Citraconic acid dimethyl ester

CAS No.: 617-54-9

Cat. No.: B031520

Get Quote

Executive Summary
Dimethyl citraconate (CAS: 617-54-9) is the dimethyl ester of citraconic acid, characterized by

its (Z)-configuration.[1] Unlike its trans-isomer (dimethyl mesaconate) or its constitutional

isomer (dimethyl itaconate), dimethyl citraconate possesses a unique steric and electronic

profile driven by the interaction between the vicinal methyl and ester groups on the cis-alkene.

This compound serves as a high-value dienophile in Diels-Alder cycloadditions, allowing for the

rapid construction of complex quaternary carbon centers found in pharmaceutical

intermediates. Furthermore, its hydrolytic stability compared to citraconic anhydride makes it an

ideal monomer for synthesizing "smart" bio-polymers where precise control over side-chain

architecture is required.

Chemical Identity & Structural Analysis[1][2]
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Property Specification

IUPAC Name Dimethyl (Z)-2-methylbut-2-enedioate

Common Name
Dimethyl citraconate; Citraconic acid dimethyl

ester

CAS Number 617-54-9

Molecular Formula C₇H₁₀O₄

Molecular Weight 158.15 g/mol

SMILES C/C(=C\C(=O)OC)/C(=O)OC

Stereochemical Configuration
Dimethyl citraconate exists exclusively as the (Z)-isomer (cis). The steric repulsion between the

allylic methyl group (C2) and the ester group at C3 forces the molecule into a slightly twisted

planar conformation, which significantly influences its reactivity in cycloadditions.

Isomerization Risk: Under UV irradiation or radical catalysis, the thermodynamically less

stable (Z)-isomer can isomerize to the (E)-isomer, dimethyl mesaconate. This transformation

alters the physical properties (MP, BP) and reactivity profile.

Structural Visualization
The following diagram illustrates the structural relationship between dimethyl citraconate and its

isomers, highlighting the critical (Z)-alkene geometry.
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Figure 1: Isomeric relationships. Dimethyl citraconate is the kinetic product of citraconic

anhydride esterification but can isomerize to the trans-form (mesaconate) under stress.

Physicochemical Properties
Accurate physicochemical data is essential for process scaling and purification.

Property Value Notes

Boiling Point 210–211 °C At 760 mmHg

Density 1.11 g/mL At 25 °C

Refractive Index (

)
1.438 Diagnostic for purity

Appearance Colorless / Pale Yellow Liquid Darkens upon oxidation

Solubility Miscible in EtOH, Et₂O, CHCl₃ Immiscible in water

Spectroscopic Characterization (Self-Validating
Protocol)
To validate the identity of synthesized or purchased dimethyl citraconate, use the following

NMR diagnostic peaks. The long-range allylic coupling is the key differentiator from the trans-

isomer.

Proton NMR ( H NMR, 300 MHz, CDCl )
5.86 ppm (1H, q,

Hz): Vinyl proton (=CH). The quartet splitting arises from coupling with the allylic methyl
group.

3.83 ppm (3H, s): Ester methoxy group (likely C1-COOCH

, deshielded by proximity to methyl).

3.72 ppm (3H, s): Ester methoxy group (C4-COOCH
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).

2.06 ppm (3H, d,

Hz): Allylic methyl group (-CH

). Appears as a doublet due to coupling with the vinyl proton.

Diagnostic Check: If the vinyl proton appears as a singlet or the coupling constant is

significantly larger, suspect contamination with dimethyl mesaconate.

Carbon NMR ( C NMR, 75 MHz, CDCl )
Carbonyls: Two signals in the 165–170 ppm region.

Alkene (Quaternary): ~145 ppm (C-Me).

Alkene (Methine): ~120 ppm (=CH).[2]

Methoxy Carbons: ~52 ppm.

Methyl Carbon: ~20 ppm.

Synthesis Protocol
The most robust synthesis involves the acid-catalyzed esterification of citraconic anhydride.

This method avoids the formation of the thermodynamic trans-isomer if temperature is

controlled.

Reagents
Precursor: Citraconic Anhydride (CAS: 616-02-4).

Solvent/Reactant: Methanol (anhydrous, excess).

Catalyst: Concentrated H₂SO₄ or p-Toluenesulfonic acid (pTsOH).

Step-by-Step Workflow
Dissolution: Dissolve 1.0 eq of Citraconic Anhydride in 10.0 eq of anhydrous Methanol.
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Catalysis: Add 0.05 eq of H₂SO₄ dropwise at 0°C to prevent exotherm-induced isomerization.

Reflux: Heat the mixture to reflux (65°C) for 4–6 hours. Monitor via TLC (SiO₂, 20%

EtOAc/Hexanes) or GC-MS.

Workup:

Cool to room temperature.

Concentrate in vacuo to remove excess methanol.

Dilute residue with Diethyl Ether.[3]

Wash with sat. NaHCO₃ (2x) to remove unreacted acid/anhydride.

Wash with Brine, dry over MgSO₄.

Purification: Distillation under reduced pressure (approx. 100–105°C at 22 mmHg) yields

pure dimethyl citraconate.
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Figure 2: Synthesis pathway from anhydride to diester via acid-catalyzed methanolysis.

Reactivity Profile & Applications
Diels-Alder Cycloadditions
Dimethyl citraconate is a moderately reactive dienophile. The presence of the methyl group at

the double bond creates steric hindrance, often reducing reaction rates compared to dimethyl

maleate. However, it is highly valuable for introducing a quaternary methyl center into cyclic

systems.

Stereospecificity: The reaction is stereospecific; the cis-relationship of the ester groups is

retained in the adduct.
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Regioselectivity: In reactions with unsymmetrical dienes (e.g., isoprene), the "ortho" and

"para" rules apply, heavily influenced by the electronic withdrawing nature of the ester

groups.

Polymerization & Drug Delivery
In drug development, dimethyl citraconate is used as a comonomer to introduce

functionalizable sites into polyester or polyacrylate backbones.

Mechanism: Radical copolymerization.

Utility: The ester groups can be hydrolyzed post-polymerization to release free carboxylic

acids, modifying the polymer's solubility (pH-responsive polymers) or providing conjugation

sites for drug payloads.
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Figure 3: Primary reactivity pathways for Dimethyl Citraconate.

Safety & Handling (SDS Highlights)
Hazards: Skin and eye irritant. May cause respiratory irritation.

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation or

moisture-induced hydrolysis.

PPE: Standard lab coat, nitrile gloves, and safety glasses required. Work in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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